Cas no 748743-73-9 (5-tert-butyl-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-tert-butyl-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 748743-73-9
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• MDL: MFCD32661912
• CID: 561159
• PubChem ID: 19786334
• Update Time: 2025-10-31

5-tert-butyl-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-3-carboxylicacid, 5-(1,1-dimethylethyl)-
• 1,2,4-Oxadiazole-3-carboxylicacid,5-(1,1-dimethylethyl)-(9CI)
• 5-tert-butyl-1,2,4-oxadiazole-3-carboxylic acid
• 5-(tert-Butyl)-1,2,4-oxadiazole-3-carboxylic acid
• 748743-73-9
• AKOS012689281
• Z1136435761
• SCHEMBL8965367
• DTXSID20599901
• EN300-111462
• 5-(tert-Butyl)-1,2,4-oxadiazole-3-carboxylicacid
• CS-0112598
• 1,2,4-oxadiazole-3-carboxylic acid,5-tert-butyl-
• 5-tert-butyl-1,2,4-oxadiazole-3-carboxylic acid(Sodium salt form)
• FHJXCPARNFHMSZ-UHFFFAOYSA-N
• D77090
• 5-tert-Butyl-[1,2,4]oxadiazole-3-carboxylic acid
• DB-219609

• MDL： MFCD32661912
• Inchi： 1S/C7H10N2O3/c1-7(2,3)6-8-4(5(10)11)9-12-6/h1-3H3,(H,10,11)
• InChI Key： FHJXCPARNFHMSZ-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)C)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 308.9±25.0 °C(Predicted)

Additional information on 5-tert-butyl-1,2,4-oxadiazole-3-carboxylic acid

5-tert-Butyl-1,2,4-oxadiazole-3-carboxylic Acid (CAS No. 748743-73-9): An Overview of Its Structure, Properties, and Applications

5-tert-butyl-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 748743-73-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of 1,2,4-oxadiazoles, which are characterized by their five-membered heterocyclic ring containing two oxygen atoms and one nitrogen atom. The presence of the tert-butyl group and the carboxylic acid functional group imparts distinct chemical and physical properties to this molecule.

The molecular formula of 5-tert-butyl-1,2,4-oxadiazole-3-carboxylic acid is C₈H₁₁N₃O₃, and its molecular weight is approximately 185.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). Its melting point is around 160°C, making it suitable for various synthetic and analytical processes.

The synthesis of 5-tert-butyl-1,2,4-oxadiazole-3-carboxylic acid typically involves the cyclization of a nitrile oxide with a suitable nitrile or amide. One common synthetic route involves the reaction of tert-butyl nitrile with hydroxylamine hydrochloride in the presence of an acid catalyst to form the corresponding nitrile oxide intermediate. This intermediate then reacts with an appropriate carboxylic acid or its derivative to form the desired 1,2,4-oxadiazole ring. The final step often involves hydrolysis to introduce the carboxylic acid functionality.

In terms of its chemical reactivity, 5-tert-butyl-1,2,4-oxadiazole-3-carboxylic acid exhibits several notable properties. The tert-butyl group provides steric protection and enhances the stability of the molecule. The carboxylic acid group can participate in various chemical reactions such as esterification, amidation, and salt formation. These functional groups also contribute to the compound's solubility and bioavailability when used in pharmaceutical applications.

5-tert-butyl-1,2,4-oxadiazole-3-carboxylic acid has been studied for its potential biological activities. Recent research has shown that this compound exhibits anti-inflammatory properties due to its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated antiviral activity against certain RNA viruses by interfering with viral replication processes. These findings have sparked interest in exploring its potential as a therapeutic agent for various diseases.

In the field of materials science, 5-tert-butyl-1,2,4-oxadiazole-3-carboxylic acid has been investigated for its use in the synthesis of functional polymers and coatings. The presence of the carboxylic acid group allows for easy functionalization through polymerization reactions or grafting onto surfaces. This makes it a valuable building block for creating materials with tailored properties such as enhanced mechanical strength or improved biocompatibility.

The environmental impact of 5-tert-butyl-1,2,4-oxadiazole-3-carboxylic acid is another important consideration. Studies have shown that this compound has low toxicity and minimal environmental persistence when used under controlled conditions. However, proper handling and disposal practices are essential to minimize any potential risks associated with its use.

In conclusion, 5-tert-butyl-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 748743-73-9) is a multifaceted compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical structure and functional groups make it a valuable candidate for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.